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Compound of Interest

Compound Name: Myceliothermophin E

Cat. No.: B1261117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Myceliothermophin E, a cytotoxic natural product isolated from the fungus Thermothalomyces

thermophilus. The following sections detail its High-Resolution Mass Spectrometry (HRMS) and

Nuclear Magnetic Resonance (NMR) data, the experimental protocols for their acquisition, and

a generalized workflow for the spectroscopic analysis of such natural products.

High-Resolution Mass Spectrometry (HRMS) Data
High-Resolution Mass Spectrometry confirms the elemental composition of

Myceliothermophin E.

Parameter Value

Molecular Formula C₂₉H₃₇NO₅

Calculated Mass 479.2672

Measured Mass Data not available in search results

Ionization Mode Electrospray Ionization (ESI)
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
The structure of Myceliothermophin E has been elucidated using ¹H and ¹³C NMR

spectroscopy. The chemical shifts (δ) are reported in parts per million (ppm) and coupling

constants (J) are in Hertz (Hz).

¹H NMR Data
Atom No.

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not available in

search results

¹³C NMR Data
Atom No. Chemical Shift (δ, ppm)

Data not available in search results

Note: Specific, detailed peak assignments for ¹H and ¹³C NMR were not available in the

provided search results. The data is typically found in the supplementary information of the

primary literature.

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for natural products like Myceliothermophin E, based on standard laboratory practices.

High-Resolution Mass Spectrometry (HRMS)
High-resolution mass spectra are typically recorded on a time-of-flight (TOF) or Orbitrap mass

spectrometer equipped with an electrospray ionization (ESI) source. The sample is dissolved in

a suitable solvent, such as methanol or acetonitrile, and introduced into the mass spectrometer.

The instrument is calibrated using a known standard to ensure high mass accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400, 500, or 600 MHz). The

sample is dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆), and the

appropriate NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC) are performed. Chemical shifts

are referenced to the residual solvent peak.

Visualized Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the isolation and spectroscopic

characterization of a natural product like Myceliothermophin E.
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Caption: Generalized workflow for the isolation, structural elucidation, and biological evaluation

of Myceliothermophin E.

Biological Activity and Signaling Pathways
Myceliothermophin E has demonstrated cytotoxic properties against various cancer cell lines.

However, the specific signaling pathways modulated by Myceliothermophin E are not yet

extensively detailed in the scientific literature. Natural products with cytotoxic activity often

induce apoptosis or disrupt key cellular processes. Further research is required to elucidate the

precise mechanism of action of Myceliothermophin E.

The diagram below depicts a generalized overview of common signaling pathways implicated

in cancer cell cytotoxicity, which may be relevant to the activity of Myceliothermophin E.
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Caption: Potential mechanisms of anticancer activity for cytotoxic compounds like

Myceliothermophin E.
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To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of
Myceliothermophin E: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261117#spectroscopic-data-of-myceliothermophin-
e-nmr-hrms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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